1-Iodo-2,3-dimethoxybenzene

• IUPAC Name: 1-iodo-2,3-dimethoxybenzene
• InChI: InChI=1S/C8H9IO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,1-2H3
• InChI Key: CAVUOSIEYKUTNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)I)OC
• Molecular Formula: C8H9IO2
• DSSTOX Substance ID: DTXSID30374761
• Molecular Weight: 264.06 g/mol
• CAS RN: 25245-33-4

Description

Synthesis Analysis

Although the direct synthesis of 1-Iodo-2,3-dimethoxybenzene is not explicitly detailed in the available research, related compounds and methodologies provide insight into potential synthetic routes. For instance, electrosynthesis has been employed for the synthesis of poly(1,3-dimethoxybenzene) through the electrochemical oxidation of the corresponding monomer, indicating that electrochemical techniques could be adapted for the synthesis of substituted benzene derivatives like 1-Iodo-2,3-dimethoxybenzene (Martínez et al., 1998).

Molecular Structure Analysis

The molecular structure and conformational properties of closely related compounds, such as 1,3-dimethoxybenzene, have been studied using gas-phase electron diffraction and quantum chemical calculations. These studies reveal the existence of multiple stable planar conformers, providing a basis for understanding the structural aspects of 1-Iodo-2,3-dimethoxybenzene (Dorofeeva et al., 2010).

Chemical Reactions and Properties

The reactions of iodobenzenes with various nucleophiles and catalysts have been explored extensively. For example, iodobenzene-catalyzed reactions allow for the functionalization of olefins and the formation of oxabicyclo structures, which could be relevant for derivatizing 1-Iodo-2,3-dimethoxybenzene (Ngatimin et al., 2013).

Physical Properties Analysis

While specific data on 1-Iodo-2,3-dimethoxybenzene is scarce, the physical properties of similar iodobenzene derivatives, including crystalline structures and intermolecular interactions, have been documented. These studies suggest that 1-Iodo-2,3-dimethoxybenzene would exhibit similar crystalline behaviors and weak intermolecular interactions, influencing its physical state and solubility (Xue & Qin, 2009).

Chemical Properties Analysis

The chemical properties of 1-Iodo-2,3-dimethoxybenzene can be inferred from studies on related compounds. For instance, the reactivity of iodobenzene derivatives in palladium-catalyzed reactions, such as ortho-directed C–H activation and the synthesis of functionalized molecules, offers insights into the potential reactivity and applications of 1-Iodo-2,3-dimethoxybenzene in organic synthesis (Zeng et al., 2017).

Scientific Research Applications

• Synthesis of Macrolides and Zearalenone :

  • Palladium-catalyzed carbonylation of aryl iodides, including 1-Iodo-2,3-dimethoxybenzene derivatives, has been utilized in the synthesis of orsellinic acid moiety of macrolides and Zearalenone (Takahashi, Nagashima, & Tsuji, 1980).

• Electrosynthesis and Characterization of Polymeric Materials :

  • Poly(1,3-dimethoxybenzene) has been synthesized and characterized, providing insights into the structural and electrical properties of such polymers (Martínez et al., 1998).

• Synthesis of Halogenated Aromatic Compounds :

  • Methods have been developed for the selective preparation of 1-Halo-2,6-dimethoxybenzenes, which are crucial intermediates in various chemical syntheses (Wada, Wakamori, Hiraiwa, & Erabi, 1992).

• Guest-Induced Assembly in Chemical Systems :

  • Research has shown the guest-induced assembly of certain compounds, indicating significant applications in molecular recognition and encapsulation (Kobayashi et al., 2003).

• Energy Storage Applications :

  • Studies on 1,4-Dimethoxybenzene derivatives highlight their potential as catholyte materials in non-aqueous redox flow batteries, contributing to advancements in energy storage technologies (Zhang et al., 2017).

• Molecular Structure and Electron Diffraction Studies :

  • Investigations into the molecular structure of dimethoxybenzenes, including 1,3-dimethoxybenzene, have been conducted, providing essential information on their conformational properties (Dorofeeva et al., 2010).

Mechanism of Action

Target of Action

The primary target of 1-Iodo-2,3-dimethoxybenzene is the benzene ring in organic compounds . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This makes the benzene ring especially stable and a key target for electrophilic aromatic substitution .

Mode of Action

1-Iodo-2,3-dimethoxybenzene interacts with its targets through a two-step mechanism known as electrophilic aromatic substitution .

The electrophile, in this case, the iodine atom, forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate is known as an arenium ion . A base attacks the hydrogen atom attached to the carbon bearing the positive charge. This causes the electrons in the C-H bond to form a C-C double bond, and aromaticity is reformed .

Biochemical Pathways

The biochemical pathways affected by 1-Iodo-2,3-dimethoxybenzene primarily involve the modification of organic compounds containing benzene rings . The electrophilic aromatic substitution reaction alters the structure of these compounds, potentially affecting their function and interactions within biological systems .

Result of Action

The result of the action of 1-Iodo-2,3-dimethoxybenzene is the substitution of a hydrogen atom on the benzene ring with an iodine atom . This substitution can significantly alter the properties of the original compound, potentially influencing its reactivity, polarity, and interactions with other molecules.

Action Environment

The action of 1-Iodo-2,3-dimethoxybenzene can be influenced by various environmental factors. For instance, the presence of other reactants, temperature, and solvent can all affect the rate and outcome of the electrophilic aromatic substitution reaction . Additionally, the stability of 1-Iodo-2,3-dimethoxybenzene may be affected by exposure to light, heat, and air.

Safety and Hazards

“1-Iodo-2,3-dimethoxybenzene” may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Synthesis routes and methods

Procedure details

converting 3,5-dimethoxyaniline into a diazonium salt thereof with using sodium nitrite in acetic acid in the presence of a hydrochloric acid, and reacting the product with potassium iodide to give dimethoxyiodobenzene;